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Compound of Interest

Compound Name: 5-Nitroisophthalic acid

Cat. No.: B126730 Get Quote

An In-depth Technical Guide to 5-Nitroisophthalic Acid

Introduction
5-Nitroisophthalic acid, identified by the CAS number 618-88-2, is a versatile aromatic

carboxylic acid derivative.[1] Its chemical structure, featuring both nitro and carboxylic acid

functional groups, makes it a pivotal intermediate in a variety of industrial syntheses. This guide

provides a comprehensive overview of its properties, synthesis, and key applications for

researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
5-Nitroisophthalic acid is also known by several synonyms, including 5-nitro-1,3-

benzenedicarboxylic acid and 5-NIPA.[1][2] It typically appears as a light cream or light yellow

crystalline powder.[1][3]

Physicochemical Properties
The fundamental physical and chemical properties of 5-Nitroisophthalic acid are summarized

in the table below.
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Property Value Source(s)

CAS Number 618-88-2 [1][4]

Molecular Formula C₈H₅NO₆ [1][2][4]

Molecular Weight 211.13 g/mol [1][4][5]

Melting Point 259-261 °C [1][4]

260-264 °C [6][7]

Boiling Point (estimated) 350.79 °C [1]

Appearance Light cream crystalline powder [1][8]

White to light yellow

powder/crystal
[9][10]

Water Solubility 1.5 g/L at 20°C [1][8]

Solubility in Organic Solvents

Soluble in acetonitrile, DMSO,

methanol, ethanol, and

acetone.[1][3]

Flash Point
189.6 °C (373.3 °F) - closed

cup
[4]

Density (estimated) 1.6170 g/cm³ [3]

Safety and Handling
5-Nitroisophthalic acid is classified as an irritant. Proper personal protective equipment

(PPE), including gloves, safety glasses, and a dust mask, should be used when handling the

compound.[4][10][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.nbinno.com/?news/gp-comprehensive-overview-of-5-nitroisophthalic-acid-applications-and-synthesis
https://www.sigmaaldrich.com/KR/ko/product/aldrich/n18005
https://www.nbinno.com/?news/gp-comprehensive-overview-of-5-nitroisophthalic-acid-applications-and-synthesis
https://cymitquimica.com/products/IN-DA003MXD/5-nitroisophthalic-acid/
https://www.sigmaaldrich.com/KR/ko/product/aldrich/n18005
https://www.nbinno.com/?news/gp-comprehensive-overview-of-5-nitroisophthalic-acid-applications-and-synthesis
https://www.sigmaaldrich.com/KR/ko/product/aldrich/n18005
https://www.richmanchemical.com/5-nitroisophthalic-acid
https://www.nbinno.com/?news/gp-comprehensive-overview-of-5-nitroisophthalic-acid-applications-and-synthesis
https://www.sigmaaldrich.com/KR/ko/product/aldrich/n18005
https://www.fishersci.com/store/msds?partNumber=AAA1169622&productDescription=5-NTROISOPHTHALIC+ACD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.novainterchem.com/5-nitroisophthalic-acid-5-nipa.html
https://www.nbinno.com/?news/gp-comprehensive-overview-of-5-nitroisophthalic-acid-applications-and-synthesis
https://www.nbinno.com/?news/gp-comprehensive-overview-of-5-nitroisophthalic-acid-applications-and-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7462421.htm
https://www.tcichemicals.com/IN/en/p/N0520
https://www.spectrumchemical.com/media/sds/N2108_MSDS.pdf
https://www.nbinno.com/?news/gp-comprehensive-overview-of-5-nitroisophthalic-acid-applications-and-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7462421.htm
https://www.nbinno.com/?news/gp-comprehensive-overview-of-5-nitroisophthalic-acid-applications-and-synthesis
https://www.solubilityofthings.com/5-nitrobenzene-13-dicarboxylic-acid
https://www.sigmaaldrich.com/KR/ko/product/aldrich/n18005
https://www.solubilityofthings.com/5-nitrobenzene-13-dicarboxylic-acid
https://www.benchchem.com/product/b126730?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/ko/product/aldrich/n18005
https://www.spectrumchemical.com/media/sds/N2108_MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_32253709_5-NITROISOPHTHALICACIDCASNO-618-88-2MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Information Details Source(s)

GHS Pictogram GHS07 (Exclamation Mark) [4]

Signal Word Warning [4][11]

Hazard Statements H315: Causes skin irritation. [11][12]

H319: Causes serious eye

irritation.
[4][11][12]

H335: May cause respiratory

irritation.
[11][12]

Precautionary Statements

P261, P264, P280,

P302+P352,

P305+P351+P338,

P337+P313

[4][11]

Storage Class 11 - Combustible Solids [4]

Applications
5-Nitroisophthalic acid serves as a crucial building block in several industrial sectors.

Pharmaceutical Synthesis: It is a key intermediate in the production of various active

pharmaceutical ingredients (APIs).[1] A primary use is in the synthesis of 5-aminoisophthalic

acid, a precursor for X-ray contrast agents like Iohexol and Iopamidol.[13][14] It is also used

in the synthesis of Glycopyrrolate, a medication for respiratory conditions.[1][8]

Dye Manufacturing: In the dye industry, it functions as an intermediate for disperse dyes.[1]

[8][15] Its properties can enhance the solubility and stability of dye particles in solution,

leading to more uniform textile dyeing.[1]

Coordination Polymers: The compound is utilized in the synthesis of metal-organic

frameworks (MOFs) and other coordination polymers.[8]

Other Industrial Uses: It has applications as an intermediate in the manufacturing of

agrochemicals, surface coating agents for metal protection, and as a polymerizing agent in

polyester resins for rocket propellants.[5][15]
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Core applications derived from 5-Nitroisophthalic acid.

Experimental Protocols
Synthesis of 5-Nitroisophthalic Acid via Nitration of
Isophthalic Acid
The most common method for synthesizing 5-Nitroisophthalic acid is through the nitration of

isophthalic acid using a mixture of nitric acid and sulfuric acid.[1]

Materials:

Isophthalic acid

Concentrated sulfuric acid (98%)

Nitric acid (60-65%)

Deionized water
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Ice

Procedure:

Charging the Reactor: In a suitable reaction vessel (e.g., a three-neck flask), add

concentrated sulfuric acid.[8]

Dissolution: While stirring, slowly add isophthalic acid to the sulfuric acid. Heat the mixture to

approximately 75°C and stir for 30 minutes to ensure complete dissolution.[8]

Nitration: Slowly add nitric acid dropwise to the reaction mixture. The rate of addition should

be carefully controlled to maintain the reaction temperature and to be completed over 2 to

2.5 hours.[8]

Reaction Completion: After the addition of nitric acid is complete, continue stirring the

mixture at 75°C for an additional 2 hours to ensure the reaction goes to completion.[8]

Quenching and Precipitation: Cool the reaction mixture to below 50°C. Slowly add water

dropwise to quench the reaction, which will cause the product to precipitate out of the

solution.[8][16]

Isolation: Further cool the mixture to room temperature and collect the solid product by

filtration.[8]

Washing: Wash the filter cake multiple times with pure water to remove residual acid.[8][14]

Recrystallization and Drying: For purification, the crude product can be recrystallized from

hot water.[14] The purified white crystalline solid is then dried under a vacuum.[8][16]
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Workflow for the synthesis of 5-Nitroisophthalic acid.

Key Synthetic Transformations
1. Reduction to 5-Aminoisophthalic Acid A frequent subsequent step is the reduction of the nitro

group to an amine, yielding 5-aminoisophthalic acid. This transformation is crucial for the

synthesis of many pharmaceuticals. The reduction can be efficiently achieved using hydrogen

gas with a catalyst or with reagents like aqueous sodium sulfide.[1][17]

2. Esterification 5-Nitroisophthalic acid can be esterified to produce diesters, such as 5-
nitroisophthalic acid dimethyl ester. This is typically accomplished by reacting it with an

excess of the corresponding alcohol (e.g., methanol) in the presence of a strong acid catalyst

like sulfuric acid.[18][19] This derivative is also important for pharmaceutical applications.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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